Cas no 374105-86-9 (2-(2-Carboxyvinyl)benzeneboronicacid)

2-(2-Carboxyvinyl)benzeneboronic acid is a versatile boronic acid derivative featuring both a carboxylic acid and a vinyl functional group. Its bifunctional structure makes it a valuable intermediate in organic synthesis, particularly in Suzuki-Miyaura cross-coupling reactions, where the boronic acid moiety facilitates palladium-catalyzed bond formation. The carboxylic acid group enhances solubility in polar solvents and allows further derivatization, such as amidation or esterification. This compound is particularly useful in pharmaceutical and materials science research for constructing complex molecules with precision. Its stability under mild conditions and compatibility with diverse reaction environments underscore its utility in synthetic chemistry applications.
2-(2-Carboxyvinyl)benzeneboronicacid structure
374105-86-9 structure
Product Name:2-(2-Carboxyvinyl)benzeneboronicacid
CAS No:374105-86-9
MF:C9H9BO4
MW:191.976362943649
CID:92808
PubChem ID:6158001
Update Time:2025-10-06

2-(2-Carboxyvinyl)benzeneboronicacid Chemical and Physical Properties

Names and Identifiers

    • 2-(2-Carboxyvinyl)benzeneboronic acid
    • 2-Boronocinnamic acid
    • 2-2-carboxyvinylbenzene boronic acid
    • RARECHEM BK HW 0109
    • 2-(2-Carboxyvinyl)phenylboronic acid
    • (E)-3-(2-boronophenyl)prop-2-enoic acid
    • 374105-86-9
    • (E)-3-(2-BORONOPHENYL)ACRYLIC ACID
    • OPFDGNUJQALQFL-AATRIKPKSA-N
    • AKOS025293533
    • AS-60359
    • CS-0178762
    • A823636
    • AKOS004116398
    • (2E)-3-[2-(DIHYDROXYBORANYL)PHENYL]PROP-2-ENOIC ACID
    • 2-(2-CARBOXYVINYL)BENZENEBORONICACID
    • SCHEMBL2561004
    • (~{E})-3-[2-(dihydroxyboranyl)phenyl]prop-2-enoic acid
    • 1200806-17-2
    • 3-(2-Boronophenyl)acrylic acid
    • 2-(2-Carboxyvinyl)benzeneboronicacid
    • Inchi： 1S/C9H9BO4/c11-9(12)6-5-7-3-1-2-4-8(7)10(13)14/h1-6,13-14H,(H,11,12)/b6-5+
    • InChI Key： OPFDGNUJQALQFL-AATRIKPKSA-N
    • SMILES： OB(C1C=CC=CC=1/C=C/C(=O)O)O

Computed Properties

  • Exact Mass: 192.05900
  • Monoisotopic Mass: 192.059389
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 227
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Topological Polar Surface Area: 77.8

Experimental Properties

  • Color/Form: White or cream powder
  • Density: 1.33
  • Melting Point: 170-172°C
  • Boiling Point: 447.1°Cat760mmHg
  • Flash Point: 224.2°C
  • Refractive Index: 1.591
  • PSA: 77.76000
  • LogP: -0.53580
  • Solubility: Not determined

2-(2-Carboxyvinyl)benzeneboronicacid Security Information

  • Hazard Category Code： 36/37/38-36
  • Safety Instruction： S26-S36
  • Risk Phrases：R36/37/38
  • Safety Term：S26;S36

2-(2-Carboxyvinyl)benzeneboronicacid Customs Data

  • HS CODE：2931900090
  • Customs Data：

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

2-(2-Carboxyvinyl)benzeneboronicacid Pricemore >>

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2-(2-Carboxyvinyl)benzeneboronicacid Suppliers

Amadis Chemical Company Limited
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Audited Supplier Audited Supplier
(CAS:374105-86-9)2-(2-Carboxyvinyl)benzeneboronicacid
Order Number:A823636
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:10
Price ($):461.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:374105-86-9)2-(2-Carboxyvinyl)benzeneboronicacid
A823636
Purity:99%
Quantity:1g
Price ($):461.0
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